6-(3-Aminopropyl)picolinonitrile

Specification

• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 6-(3-aminopropyl)pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C9H11N3/c10-6-2-5-8-3-1-4-9(7-11)12-8/h1,3-4H,2,5-6,10H2
• Standard InChI Key: JIFWGZYCPDTZBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C#N)CCCN

Introduction

6-(3-Aminopropyl)picolinonitrile is a chemical compound that belongs to the class of nitriles, featuring a unique molecular structure that includes a picolinonitrile moiety. This compound has garnered significant interest in various scientific fields, particularly in medicinal chemistry and organic synthesis, due to its potential applications in pharmaceutical research.

Synthesis and Chemical Reactions

The synthesis of 6-(3-Aminopropyl)picolinonitrile typically involves multi-step organic reactions. Specific conditions such as temperature, solvent choice, and reaction time are crucial for optimizing yield and purity. This compound can participate in various chemical reactions, which are valuable for modifying its structure to enhance biological activity or selectivity.

Synthesis Methods

• Multi-step Organic Reactions: Common methods include reactions that involve the formation of the picolinonitrile moiety followed by the attachment of the aminopropyl side chain.

• Optimization Conditions: Temperature, solvent choice, and reaction time are key factors in optimizing the synthesis process.

Applications and Mechanism of Action

6-(3-Aminopropyl)picolinonitrile has several notable applications, particularly in pharmaceutical research. It is often studied in the context of neuropharmacology and medicinal chemistry. The compound may act as a ligand for various biological targets, including receptors involved in neurotransmission.

Potential Applications

• Pharmaceutical Research: It is used in studies related to neuropharmacology and medicinal chemistry.

• Biological Targets: Acts as a ligand for receptors involved in neurotransmission.

Research Findings and Future Directions

Research on 6-(3-Aminopropyl)picolinonitrile is ongoing, with a focus on its potential therapeutic applications. The compound's ability to interact with biological targets makes it a promising candidate for further investigation in drug development.

Future Research Directions

• Therapeutic Applications: Further studies are needed to explore its efficacy and safety in clinical settings.

• Structural Modifications: Modifying the compound's structure to enhance its biological activity or selectivity is an area of active research.